molecular formula C9H7NO2S B1272461 5-Amino-1-benzothiophene-2-carboxylic acid CAS No. 98589-46-9

5-Amino-1-benzothiophene-2-carboxylic acid

Cat. No. B1272461
CAS RN: 98589-46-9
M. Wt: 193.22 g/mol
InChI Key: BGGKOIDGMQOPPH-UHFFFAOYSA-N
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Description

“5-Amino-1-benzothiophene-2-carboxylic acid” is a heterocyclic compound . It’s a member of 1-benzothiophenes . The IUPAC name for this compound is 5-amino-1-benzothiophene-2-carboxylic acid . The molecular weight of this compound is 193.23 g/mol .


Molecular Structure Analysis

The molecular formula of “5-Amino-1-benzothiophene-2-carboxylic acid” is C9H7NO2S . The InChI code for this compound is 1S/C9H7NO2S/c10-6-1-2-7-5(3-6)4-8(13-7)9(11)12/h1-4H,10H2,(H,11,12) .


Physical And Chemical Properties Analysis

The compound is a solid-powder at room temperature . It has a boiling point of 274-278°C . The compound has a topological polar surface area of 91.6 Ų .

Scientific Research Applications

Medicinal Chemistry: Anticancer Properties

5-Amino-1-benzothiophene-2-carboxylic acid: is a thiophene derivative, a class of compounds known for their wide range of pharmacological properties. Thiophene derivatives have been studied for their anticancer activities . The presence of the amino group in the 5-position of the benzothiophene ring can be crucial for the biological activity, as it may interact with various enzymes and receptors in the body.

Organic Semiconductors

Thiophene-based molecules are significant in the development of organic semiconductors. The benzothiophene core of 5-Amino-1-benzothiophene-2-carboxylic acid can be utilized in the synthesis of organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs), where the compound’s ability to conduct electricity is harnessed .

Anti-inflammatory Drugs

The structural framework of thiophene derivatives, including 5-Amino-1-benzothiophene-2-carboxylic acid , is found in nonsteroidal anti-inflammatory drugs (NSAIDs). These compounds can serve as a starting point for the development of new anti-inflammatory agents .

Antimicrobial Activity

Thiophene derivatives exhibit antimicrobial properties, and the modification of their structure, such as the addition of an amino group at the 5-position, can enhance these properties5-Amino-1-benzothiophene-2-carboxylic acid could be a precursor in synthesizing new antimicrobial agents .

Corrosion Inhibitors

In industrial chemistry, thiophene derivatives are used as corrosion inhibitors5-Amino-1-benzothiophene-2-carboxylic acid could be investigated for its potential application in protecting metals and alloys from corrosion, which is vital in extending the life of industrial machinery .

Synthesis of Complex Organic Molecules

The compound 5-Amino-1-benzothiophene-2-carboxylic acid can be used in various condensation reactions, such as the Gewald reaction, to synthesize complex organic molecules. These molecules have applications in pharmaceuticals and agrochemicals .

Safety and Hazards

The compound is labeled with the GHS07 pictogram . The hazard statements associated with it are H315, H319, and H335 . The precautionary statements are P261, P271, and P280 .

Future Directions

The benzothiophene scaffold, which is a part of “5-Amino-1-benzothiophene-2-carboxylic acid”, is considered as a flexible scaffold for experimental drugs design . Therefore, it might have potential applications in drug discovery.

properties

IUPAC Name

5-amino-1-benzothiophene-2-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H7NO2S/c10-6-1-2-7-5(3-6)4-8(13-7)9(11)12/h1-4H,10H2,(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BGGKOIDGMQOPPH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C(C=C1N)C=C(S2)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H7NO2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90377495
Record name 5-amino-1-benzothiophene-2-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90377495
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

193.22 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Amino-1-benzothiophene-2-carboxylic acid

CAS RN

98589-46-9
Record name 5-Aminobenzo[b]thiophene-2-carboxylic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=98589-46-9
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 5-amino-1-benzothiophene-2-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90377495
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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